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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. The information provided is based on available data for the non-deuterated
analogue, Hexadecylamine (also known as Cetylamine), and is extrapolated to Cetylamine-
d33. Isotopic labeling with deuterium is not expected to significantly alter the chemical's
fundamental hazardous properties. However, users should always consult the most current
Safety Data Sheet (SDS) provided by the supplier and adhere to all applicable institutional and
governmental safety regulations.

Introduction

Cetylamine-d33 is the deuterated form of Cetylamine (1-Hexadecanamine), a long-chain
primary aliphatic amine. Due to the high degree of similarity in chemical structure and reactivity,
the safety and handling guidelines for Cetylamine are considered applicable to its deuterated
counterpart.[1][2][3][4] Cetylamine is a corrosive solid that can cause severe skin burns and
eye damage.[5] It is also very toxic to aquatic life.[5] This guide provides comprehensive safety
and handling information to minimize risks during its use in a laboratory or research setting.
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Hazard Identification and Classification

Cetylamine is classified as a hazardous substance. The primary hazards are its corrosivity and
environmental toxicity.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1

burns and eye damage.[5]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage.[5]
Hazardous to the Aquatic 1 H400: Very toxic to aquatic life.
Environment, Acute Hazard [5]

Hazardous to the Aquatic ] o
) H410: Very toxic to aquatic life
Environment, Long-term 1 _ _
with long lasting effects.[5]
Hazard

Primary Routes of Exposure: Inhalation, ingestion, skin contact, and eye contact.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Hexadecylamine is provided below.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Hexadecylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Hexadecylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Hexadecylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Hexadecylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Reference

Molecular Formula

CieHs3sN (for non-deuterated)

[5]

241.46 g/mol (for non-

Molecular Weight deuterated) [5]
Appearance White solid [5]
Odor Ammonia-like [6]
Melting Point 46 °C (115.2 °F) [5]
Boiling Point 322 °C (613 °F) at 760 mmHg [5]
Density 0.8129 g/cm? at 20 °C (68 °F) [5]

Solubility in Water

Less than 1 mg/mL at 22 °C
(72 °F)

[5]

Flash Point

140 °C (284 °F)

[7]

Toxicological Data

The toxicological data for Hexadecylamine is summarized below. Specific quantitative data for
the deuterated form is not available, but the values for the non-deuterated form provide a
strong indication of its toxic potential.

Metric Route Species Value Reference
LD50 Oral Rat > 2000 mg/kg [7]
LD50 Dermal Rat > 2000 mg/kg [7]
LC50 Inhalation Rat > 5 mg/L (ATE) [7]

LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.[6]
[8] LC50 (Lethal Concentration, 50%) is the concentration of a chemical in the air or water that
is expected to cause death in 50% of test animals.[6][8] ATE (Acute Toxicity Estimate) is a
calculated value.
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Experimental Protocols and Handling Procedures

Detailed experimental protocols for generating the toxicological data are proprietary and not
publicly available. However, this section outlines the standard procedures for safe handling,

storage, and emergency response.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling Cetylamine-d33 to prevent contact. The
selection of PPE should be based on a thorough risk assessment of the specific procedures

being performed.
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Perform Risk Assessment:
- Scale of work
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Spill of Cetylamine-d33 Occurs

Evacuate immediate area
and restrict access

Don appropriate PPE
(respirator, gloves, goggles, protective clothing)

Ensure adequate ventilation
(work from windward if possible)

Contain the spill

Assess spill size Assess spill size

Large Spill

Dampen solid with alcohol.
Transfer to a suitable container. Contact Environmental Health & Safety (EHS)
Wipe area with absorbent paper dampened with alcohol.

l

Collect contaminated materials
in a sealed, labeled container for disposal

Decontaminate the area with a suitable solvent
followed by soap and water

Dispose of waste according to
institutional and local regulations
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Immediate Actions

Route of Exposure Do NOT induce vomiting.

Rinse mouth with water.
p| Never give anything by mouth to an unconscious person.

P Ingestion

Move to fresh air.
. If not breathing, give artificial respiration.
Inhalation If breathing is difficult, give oxygen.

Accidental Exposure Seek Immediate
P! Medical Attention

Eye Contact IMMEDIATELY flush eyes with water for at least 20-30 minutes.
Remove contact lenses if present and easy to do.
Continue rinsing.

Y

Y

P Skin Contact

IMMEDIATELY flush with water for at least 15-20 minutes.
Remove contaminated clothing.
Wash with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [In-Depth Technical Guide to the Safety and Handling of
Cetylamine-d33]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558612/docs#in-depth-technical-guide-to-the-
safety-and-handling-of-cetylamine-d33]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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